Cas no 2306262-40-6 (3-(fluoromethyl)piperidin-3-ol hydrochloride)

• Product Name: 3-(fluoromethyl)piperidin-3-ol hydrochloride
• CAS No: 2306262-40-6
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD31744377
• CID: 5096592
• PubChem ID: 163297259
• Update Time: 2026-03-02

3-(fluoromethyl)piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethyl)piperidin-3-ol hydrochloride
• DB-378128
• PS-20827
• 3-(fluoromethyl)-3-Piperidinol hydrochloride
• 3-(fluoromethyl)piperidin-3-ol;hydrochloride
• E80168
• SY324305
• 3-(Fluoromethyl)piperidin-3-ol HCl
• 3-Piperidinol, 3-(fluoromethyl)-, hydrochloride (1:1)
• MFCD31744377
• 2306262-40-6

• MDL： MFCD31744377
• Inchi： 1S/C6H12FNO.ClH/c7-4-6(9)2-1-3-8-5-6;/h8-9H,1-5H2;1H
• InChI Key： QUTQGADAYFUKRZ-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)O)F.Cl

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(fluoromethyl)piperidin-3-ol hydrochloride

Introduction to 3-(fluoromethyl)piperidin-3-ol hydrochloride (CAS No: 2306262-40-6)

3-(fluoromethyl)piperidin-3-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2306262-40-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoromethyl group and a piperidine ring in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The hydrochloride salt form of 3-(fluoromethyl)piperidin-3-ol enhances its solubility and stability, which are critical factors for pharmaceutical formulations. This salt form is particularly useful in medicinal chemistry for facilitating the synthesis and purification of the compound, ensuring its readiness for further biochemical and pharmacological evaluations.

Recent advancements in the pharmaceutical industry have highlighted the importance of fluorinated compounds in drug design. The fluoromethyl group, in particular, is known for its ability to modulate metabolic pathways and improve the bioavailability of therapeutic agents. Studies have demonstrated that fluorine atoms can enhance the binding affinity of drugs to their target receptors, leading to more effective therapeutic outcomes. In the context of 3-(fluoromethyl)piperidin-3-ol hydrochloride, this property suggests potential applications in developing drugs with improved pharmacokinetic profiles.

The piperidine ring is another key structural feature that contributes to the compound's versatility. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs, due to their ability to cross the blood-brain barrier efficiently. The incorporation of a fluoromethyl group at the 3-position of the piperidine ring introduces additional functional diversity, enabling further modifications to tailor its biological activity. This makes 3-(fluoromethyl)piperidin-3-ol hydrochloride a promising candidate for exploring new therapeutic modalities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The unique chemical properties of 3-(fluoromethyl)piperidin-3-ol hydrochloride make it an attractive candidate for such applications. For instance, preliminary studies have suggested that this compound may interact with enzymes involved in inflammation and pain signaling, potentially leading to novel treatments for chronic inflammatory diseases.

The synthesis of 3-(fluoromethyl)piperidin-3-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

From a pharmacological perspective, the biological activity of 3-(fluoromethyl)piperidin-3-ol hydrochloride has been investigated through various in vitro and in vivo assays. These studies aim to elucidate its mechanism of action and evaluate its potential as a lead compound for drug development. Preliminary results indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in CNS disorders.

The pharmaceutical industry continues to explore innovative approaches for optimizing drug candidates like 3-(fluoromethyl)piperidin-3-ol hydrochloride. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being utilized to refine its molecular structure and enhance its therapeutic efficacy. These efforts are crucial for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, 3-(fluoromethyl)piperidin-3-ol hydrochloride (CAS No: 2306262-40-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its development underscores the importance of fluorinated compounds in modern drug design and highlights the ongoing efforts to discover novel therapeutic agents for various diseases.